Journal Name:Wiley Interdisciplinary Reviews: Computational Molecular Science
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IF:0
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Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.rinp.2023.106770
The main objective of this paper is to study the chaotic behavior and embedded soliton of cubic-quartic χ(2) and χ(3) nonlinear susceptibilities with multiplicative white noise. Firstly, traveling wave transformation and the trial equation method are used to obtain the nonlinear ordinary differential equations. Secondly, chaotic behavior, bifurcation and sensitivity of the perturbed perturbation system are studied. Thirdly, the embedded soliton solutions of cubic-quartic χ(2) and cubic χ(3) nonlinear model can be obtained.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.rinp.2023.106778
To obtain a well-damped structure, the concept of “acoustic black hole (ABH)” is proposed to trap bending waves at the edge of the wedge shape. However, in the current practice, the remarkable effect of intrinsic lengths is not incorporated. This study aims to reveal the remarkable contribution due to the interplay between intrinsic and extrinsic lengths, which is of fundamental scientific interest. The nonlocal theory is employed to examine the dynamical behaviors of the ABH incorporating the effect of intrinsic lengths. The theoretical model is established for microstructure-dependent power-law plates , and the solution method is developed for analyzing the reflection coefficient of microstructure-dependent power-law plates and bars. It is found that the effect of the microstructure-dependent nonlocality becomes significant and the ABH shows a better absorption of acoustic energy when the nonlocal intrinsic length tends to be lager. Furthermore, the reflection coefficient of traditional works is underestimated. Also, the relationship between the reflection coefficient and wedge truncation length, and frequency is discussed in detail.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.rinp.2023.106746
Fitting of two-point sets under non-uniform scaling involves several applications, including ultrasound-guided surgery, where ultrasound images generally show anisotropy between its lateral and depth resolution. However, the current state-of-the-art only accomplishes the closed-form solution under the assumption of isotropic scaling, and only the iterative form of the solution is available for registration regardless of scaling type. A generalized closed-form solution, including anisotropic scaling, could robust the computation in the applications of multi-modality image fusion and surgical navigation based on ultrasound images. In this paper, a generalized closed-form solution (GCFS) that accounts for isotropic scaling and anisotropic scaling is proposed. GCFS finds the least-squares solution of rotation, translation, and scaling based on the singular value decomposition (SVD). The method was demonstrated to 1) register two 3D point sets under the effect of anisotropic scaling and 2) register two coplanar 3D point sets under the effect of anisotropic scaling. This study evaluates 3D registration between the preoperative model and intraoperative ultrasonic scanning of a femur and 2D registration of ultrasound images to the phantom for ultrasound calibration. In addition, the conditions that affect the transformation estimations like estimating reflection and noise degeneracy were also considered in the evaluation.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.rinp.2023.106721
This article studies the generalized nonlinear Schrödinger equation, which is used to simulate the propagation model of optical pulses in Non-Kerr medium. Building upon the traveling wave transformation, the generalized nonlinear Schrödinger equation is simplified to an ordinary differential equation. By employing the two-dimensional planar dynamic system to analyse, the bifurcation, phase portraits and chaotic behaviors of the system is presented. Futhermore, 2D and 3D phase portraits of the dynamic system with perturbation term are plotted with the Maple software. The optical soliton solutions of the generalized nonlinear Schrödinger equation are constructed by using the polynomial complete discriminant method.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.rinp.2023.106749
Self-heating effects in high-power III-nitride semiconductor electronics and optoelectronic devices limit their practical applications, while phonon modulation can be used to alleviate heat dissipation problems. In this paper, we report our efforts to suppress macroscopic polarization fields when applying strong electric fields, which affect the phonon frequency. We investigate alterations in phonon frequencies for two materials, 2H-GaN and 2H-AlN, for various electric field strengths ranging from 0.00 V/Å to 0.07 V/Å and 0.00 V/Å to 0.18 V/Å, respectively. We also analyze the changes in the macroscopic dielectric tensor and the BORN effective charge tensor. The calculation results reveal that the vibration frequencies of the longitudinal-optical (LO) A1(LO) mode are decreased by approximately 2 cm-1 for 2H-GaN and 3 cm-1 for 2H-AlN. Our simulation results are consistent with the Raman spectroscopy results of Si-doped 2H-GaN specimens illuminated with 325 nm excitation for a variety of carrier concentrations. This study contributes to a better understanding of the factors influencing phonon behavior, thus offering new methods for optimizing the thermal regulation and dissipation patterns of III-nitride semiconductor materials and devices.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-16 , DOI:
10.1016/j.rinp.2023.106719
This article negotiates the investigation of optical stochastic solitons and other exact stochastic solutions with the fractional stochastic Biswas-Arshed equation (FSBAE) describing the multiplicative white noise of optical signal propagation in birefringent fibers using the modified F-expansion method and Hirota Bilinear method. In order to manage this model, we used Itô calculus. After utilizing the aforementioned techniques and computational software, different stochastic solitary wave solutions are retrieved, including dark, bright, periodic, singular, hyperbolic, rational, combo, and trigonometric function solutions. Additionally, we also investigate several wave solutions, such as the cross-kink rational wave solution, the homoclinic breather wave solution, and M-shaped rational solution. To examine the different kinds of solitons and their dynamical behaviours, the solutions have been simulated by graphs. The discovered solutions are essential for illuminating the wave dynamics in diverse models. The obtained stochastic solitary wave solutions may be crucial in nonlinear science and engineering fields. It is impressive to see that the chosen methodologies are simple, appropriate, and effective scientific tools for determining stochastic solitary wave solutions for nonlinear engineering models (NLEMs). This is the first investigation into the lump solutions of the FSBA equation with multiplicative white noise, and the findings show how optical solitons propagate in nonlinear optics.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.rinp.2023.106774
In this paper, the main motive is to mathematical explore the Kuralay equation, which find applications in various fields such as ferromagnetic materials, nonlinear optics, and optical fibers. The objective of this study is to investigate different types of soliton solutions and analyze the integrable motion of induced space curves. This article appropriates the traveling wave transformation allowing the partial differential equation to be changed into an ordinary differential equation. To establish these soliton solutions, the study employs the new auxiliary equation method. As an outcome, a numerous types of soliton solutions like, Periodic pattern with anti-peaked crests and anti-troughs, singular solution, mixed complex solitary shock solution, mixed singular solution, mixed shock singular solution, mixed trigonometric solution, mixed periodic, periodic solution and mixed hyperbolic solution obtain via Mathematica. In order to visualize the graphical propagation of the obtained soliton solutions, 3D, 2D, and contour graphics are generated by choosing appropriate parametric values. The impact of parameter w is also graphically displayed on the propagation of solitons.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.rinp.2023.106765
The stochastic coupled nonlinear Schrödinger systems are very important equations which can be wildly used in the fields of the optical-fiber communications, nonlinear optics, plasma physics, ecological system, statistical mechanics and so on. This work mainly focuses on dynamical behavior, phase portraits, chaotic behavior and multiple optical solitons for the (2+1)-dimensional stochastic coupled nonlinear Schrödinger system with multiplicative white noise. Here, we analytically deduced bright solitons, dark solitons and periodic solutions through the bifurcation theory. Additionally, some other bounded traveling wave solutions which include Jacobi elliptic function solutions, trigonometric function solutions, rational function solutions, hyperbolic function solutions and solitary wave solutions are also obtained by using the symbolic computation as well as the complete discriminant system method. It is worth noting that we give the classification of all single traveling wave solutions at the same time. Finally, in order to further explore the propagation of the (2+1)-dimensional stochastic coupled nonlinear Schrödinger system in nonlinear optics, three-dimensional, two-dimensional, density graphs and contour graphs are also given.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.rinp.2023.106780
NbxCu0.3Cr2Fe2Ni3Mn2 (x = 0, 0.2, and 0.4; named Nb0, Nb0.2, and Nb0.4, respectively) high-entropy alloys (HEAs) were prepared using arc melting process. The effect of Nb content on the microstructure and corrosion behavior of HEAs in HNO3 solution was studied. Nb0 and Nb0.2 alloys are composed of a single FCC phase, whereas Nb0.4 alloy is composed of FCC + Laves phase. In 10% and 30% HNO3 solutions, the immersion corrosion rate and potentiodynamic polarization corrosion rate of the HEAs showed a trend of first increasing and then decreasing with the increase in Nb content. After 30 days of immersion corrosion, Nb0.4 alloy exhibited the lowest average corrosion rate in 10% and 30% HNO3 solutions, with values of 4.6 ×10−3 and 2.8 ×10−3 mm/yr, respectively. Potentiodynamic polarization corrosion showed that Nb0.4 alloy also had the lowest corrosion current density and average corrosion rate in 10% and 30% HNO3 solutions, with values of 1.74 ×10−5, 5.56 ×10−6 A/cm2 and 0.18, 0.06 mm/yr, respectively. In addition, The Rpo of Nb0.4 alloy are 91 times and 8737 times higher than those of Nb0 alloy, respectively, and has the largest relative thickness of the passivation film. Therefore, Nb0.4 alloy exhibited the best resistance to HNO3 corrosion, mainly because adding Nb reduced the segregation of Cu, thereby weakening the corrosion effect of the primary battery. Meanwhile, Nb could play a stabilizing role in the passivation film of the alloy. The formation of corrosion-resistant Laves phase also correspondingly improved the HNO3 corrosion resistance of the alloy.
Wiley Interdisciplinary Reviews: Computational Molecular Science ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.rinp.2023.106728
In this paper, we propose a three-axis atomic magnetometer (AM), in which one light beam is divided into two orthogonal spatially separated pump beams by a lateral displacement polarized beam splitter and reflector mirrors; this scheme suppresses the three-axis crosstalk caused by the interaction between the two beams and atoms in the cell. When the AM operates in the direct-current (DC) mode, the three-axis crosstalk is significant. To solve this problem, three modulation fields with the same amplitudes, frequencies, and different phases are applied, which allow the AM operated in modulation mode to perform a highly sensitive synchronous and independent measurement of the three-axis magnetic field with low crosstalk. The experimental results showed that the three-axis crosstalk was less than 2%. In the modulation mode, the sensitivities were 22, 23, and 26 fT/Hz1/2 on the x-, y-, and z-axes, respectively. The 3-dB bandwidths of the three axes were 126, 124, and 112 Hz. In addition, we demonstrated a three-axis in-situ magnetic compensation method with a magnetic compensation accuracy of the pT level in the DC mode. The proposed triaxial AM can be easily miniaturized and used in biomedical applications, such as in magnetocardiography and magnetoencephalography.
Supplementary Information
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